Cas no 941944-21-4 (5-methoxy-6-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2,3-dihydropyridazin-3-one)

• Product Name: 5-methoxy-6-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2,3-dihydropyridazin-3-one
• CAS No: 941944-21-4
• MF: C₂₃H₂₄N₄O₄
• MW: 420.461065292358
• CID: 6407917
• PubChem ID: 8549167
• Update Time: 2025-06-19

5-methoxy-6-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-6-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2,3-dihydropyridazin-3-one
• 5-methoxy-6-(4-(2-methoxyphenyl)piperazine-1-carbonyl)-2-phenylpyridazin-3(2H)-one
• F2213-0050
• AKOS024628818
• 5-methoxy-6-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-2-phenylpyridazin-3-one
• 5-methoxy-6-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-2-phenyl-2,3-dihydropyridazin-3-one
• 941944-21-4

• Inchi： 1S/C23H24N4O4/c1-30-19-11-7-6-10-18(19)25-12-14-26(15-13-25)23(29)22-20(31-2)16-21(28)27(24-22)17-8-4-3-5-9-17/h3-11,16H,12-15H2,1-2H3
• InChI Key： HBPLGBXDEUJAOL-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2)N=C(C(N2CCN(C3=CC=CC=C3OC)CC2)=O)C(OC)=C1

Computed Properties

• Exact Mass: 420.17975526g/mol
• Monoisotopic Mass: 420.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-methoxy-6-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2,3-dihydropyridazin-3-one

Introduction to 5-methoxy-6-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2,3-dihydropyridazin-3-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 941944-21-4, specifically 5-methoxy-6-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2,3-dihydropyridazin-3-one, represents a fascinating intersection of medicinal chemistry and pharmacology. This intricate molecular structure has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The compound's unique framework, featuring a piperazine moiety and a dihydropyridazinone core, suggests promising interactions with biological targets, making it a subject of intense interest for researchers exploring innovative drug discovery strategies.

In the realm of chemical biology, the exploration of heterocyclic compounds like 5-methoxy-6-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2,3-dihydropyridazin-3-one is driven by their ability to modulate biological pathways through precise structural modifications. The presence of functional groups such as the methoxy substituents and the piperazine ring enhances its pharmacological profile, enabling interactions with enzymes and receptors involved in various physiological processes. This compound's design aligns with the growing trend toward rational drug design, where targeted modifications at specific positions yield enhanced efficacy and selectivity.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. By leveraging machine learning algorithms and molecular docking studies, researchers can rapidly screen large libraries of molecules for potential therapeutic applications. The CAS number 941944-21-4 serves as a unique identifier for this compound, facilitating its study in both academic and industrial settings. The integration of experimental data with computational models has been instrumental in elucidating the mechanisms of action for this class of molecules.

The dihydropyridazinone core of 5-methoxy-6-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2,3-dihydropyridazin-3-one is particularly noteworthy due to its versatility in drug design. This scaffold has been explored in various therapeutic contexts, including antiviral, anti-inflammatory, and anticancer applications. The structural features present in this compound allow for selective binding to biological targets, minimizing off-target effects and improving overall therapeutic outcomes. Such properties make it an attractive candidate for further development into a novel drug entity.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for derivative development. By systematically modifying specific functional groups, researchers can fine-tune its pharmacokinetic and pharmacodynamic properties. For instance, alterations to the methoxy substituents or the piperazine ring can significantly impact its solubility, bioavailability, and metabolic stability. These modifications are critical for optimizing drug candidates for clinical translation.

The synthesis of 5-methoxy-6-4-(2-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2,3-dihydropyridazin-3-one involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the formation of the dihydropyridazinone core followed by functionalization with the piperazine moiety and aromatic groups. Each step must be carefully controlled to ensure high yield and purity, which are essential for subsequent biological evaluation.

In vitro studies have begun to reveal the biological profile of this compound. Initial assays suggest that it exhibits moderate activity against certain enzymes and receptors relevant to neurological disorders. These findings are particularly intriguing given the growing interest in targeting neuronal pathways with small molecules. Further research is needed to fully characterize its mechanism of action and explore potential therapeutic applications.

The role of CAS number 941944-21-4 in facilitating research cannot be overstated. It provides a standardized way to refer to this compound across different scientific disciplines, ensuring consistency in literature references and patent filings. This level of precision is crucial for collaborative research efforts involving multiple institutions and industries.

As our understanding of biological systems continues to evolve, so does our approach to drug discovery. Compounds like 5-methoxy-6-4-(2-methoxyphenyl)piperazine-1-carbonyl-2 phenyl - 2 , 3 - dihydrop y ridazin - 3 - one exemplify how interdisciplinary collaboration can lead to innovative solutions in medicine. By combining expertise from chemistry, biology, and computational science, researchers can accelerate the development of new treatments that address unmet medical needs.

The future prospects for this compound are promising. Ongoing studies aim to expand its therapeutic potential by exploring new derivatives and investigating novel mechanisms of action. Additionally, advances in bioprocessing technologies may enable more efficient production methods, making it more accessible for clinical trials and commercialization.

In conclusion,5-methoxy - 6 - 4 - ( 2 - meth oxy phenyl ) piperazine - 1 - carb on yl - 2 - phen y l - 2 , 3 - dihy drop y rid azin e - 3 - one (CAS number 94194421) represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activity position it as a valuable tool for drug discovery efforts aimed at developing novel therapeutics for various diseases.